Cas no 1538120-20-5 (Cyclohexanol, 4-ethyl-1-(2-propen-1-yl)-)

• Product Name: Cyclohexanol, 4-ethyl-1-(2-propen-1-yl)-
• CAS No: 1538120-20-5
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 5251871
• Update Time: 2025-10-28

Cyclohexanol, 4-ethyl-1-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 4-ethyl-1-(2-propen-1-yl)-

• Inchi： 1S/C11H20O/c1-3-7-11(12)8-5-10(4-2)6-9-11/h3,10,12H,1,4-9H2,2H3
• InChI Key： PBOBONRQFBPYIK-UHFFFAOYSA-N
• SMILES： C1(CC=C)(O)CCC(CC)CC1

Additional information on Cyclohexanol, 4-ethyl-1-(2-propen-1-yl)-

4-Ethyl-1-(2-propen-1-yl)cyclohexanol

4-Ethyl-1-(2-propen-1-yl)cyclohexanol, also known by its CAS number 1538120-20-5, is a versatile organic compound with significant applications in various industries. This compound belongs to the class of cyclohexanols, which are derivatives of cyclohexane with a hydroxyl group (-OH) attached. The structure of 4-Ethyl-1-(2-propen-1-yl)cyclohexanol features a cyclohexane ring substituted with an ethyl group at the 4-position and a propenyl group (CH₂=CH-) at the 1-position. This unique substitution pattern imparts distinct chemical and physical properties to the compound, making it valuable in numerous chemical processes and applications.

The synthesis of 4-Ethyl-1-(2-propen-1-yl)cyclohexanol typically involves multi-step reactions, often starting from readily available starting materials. One common approach is the hydroxylation of an appropriate alkene precursor, followed by selective substitution or addition reactions to introduce the desired functional groups. The presence of both an ethyl and a propenyl substituent allows for a wide range of reactivity, enabling this compound to participate in various types of reactions such as oxidation, reduction, and condensation processes.

Recent studies have highlighted the potential of 4-Ethyl-1-(2-propen-1-yl)cyclohexanol in the field of materials science. Researchers have explored its use as a precursor for synthesizing advanced polymers and high-performance materials. For instance, its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with enhanced mechanical and thermal properties. These materials find applications in industries such as automotive manufacturing, aerospace engineering, and electronics.

In addition to its role in materials science, 4-Ethyl-1-(2-propen-1-yl)cyclohexanol has also gained attention in pharmaceutical research. Its unique structure makes it an ideal candidate for use as an intermediate in drug synthesis. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure derivatives of this compound, which are crucial for developing chiral drugs with high therapeutic efficacy.

The chemical stability and reactivity of 4-Ethyl-1-(2-propen-1-yl)cyclohexanol make it suitable for use in various industrial processes. For example, it can be employed as a solvent in organic synthesis or as a building block for constructing complex molecular architectures. Its ability to undergo both nucleophilic and electrophilic attacks further enhances its utility in diverse chemical transformations.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity of 4-Ethyl-1-(2-propen-1-yI)cyclohexanol to assess its impact on ecosystems. Studies have shown that under controlled conditions, this compound exhibits moderate biodegradability, making it a more sustainable option compared to some other organic solvents. However, further research is needed to fully understand its long-term environmental effects.

In conclusion, 4-Ethyl-I-(Z)-propen-l-YlcycloheXanOol (CAS No: 1538I20-I I -5) is a multifaceted organic compound with a wide range of applications across various industries. Its unique structure and reactivity make it an invaluable tool in chemical synthesis, materials science, and pharmaceutical research. As ongoing studies continue to uncover new potential uses for this compound, its significance in the chemical landscape is expected to grow further.